Cas no 531521-30-9 (5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile)

• Product Name: 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile
• CAS No: 531521-30-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2951491
• PubChem ID: 10921319
• Update Time: 2025-05-22

5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-甲酰-6-甲氧基-2,4-二甲基氰吡啶
• 5-Formyl-6-methoxy-2,4-dimethylnicotinonitrile
• 5-FORMYL-6-METHOXY-2,4-DIMETHYLPYRIDINE-3-CARBONITRILE
• 2-Methoxy-4,6-dimethyl-5-cyanopyridine-3-carbaldehyde
• 531521-30-9
• CS-0453310
• 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile

• Inchi： 1S/C10H10N2O2/c1-6-8(4-11)7(2)12-10(14-3)9(6)5-13/h5H,1-3H3
• InChI Key： BSXBZOYEIIHUMX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C(C)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile

5-Formyl-6-Methoxy-2,4-Dimethylpyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 531521-30-9, known as 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a formyl group at position 5, a methoxy group at position 6, and methyl groups at positions 2 and 4. Additionally, the presence of a cyano group at position 3 further enhances its chemical reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile through multi-step processes involving advanced catalytic systems and optimized reaction conditions. Researchers have explored various methodologies to construct this compound, including nucleophilic aromatic substitution, cross-coupling reactions, and directed metallation strategies. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in diverse chemical transformations.

The structural features of 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile make it an attractive candidate for use in drug discovery programs. The pyridine ring serves as a rigid framework that can be further functionalized to introduce bioactive moieties. For instance, the formyl group at position 5 can undergo condensation reactions to form imines or hydrazones, which are known to exhibit potent biological activities. Similarly, the methoxy group at position 6 can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile as a building block for constructing heterocyclic frameworks with enhanced electronic properties. By incorporating this compound into conjugated systems, researchers have demonstrated its ability to modulate electronic transitions and improve charge transport properties. These findings suggest that it could be employed in the development of advanced materials for optoelectronic applications.

In addition to its synthetic applications, 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile has been investigated for its role in catalytic processes. The cyano group at position 3 acts as a strong electron-withdrawing substituent, which can activate adjacent positions on the pyridine ring for various catalytic transformations. This property has been exploited in asymmetric catalysis and enantioselective synthesis, where the compound serves as a chiral ligand or a directing group.

From an environmental perspective, the synthesis and application of 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile have been evaluated for their sustainability metrics. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These efforts align with global initiatives to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, 5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile (CAS No. 531521-30-9) stands out as a versatile and multifunctional organic compound with promising applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable asset in modern chemical science.